Cas no 1699060-30-4 (3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 1699060-30-4
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 6387822
• PubChem ID: 103516539
• Update Time: 2025-06-08

3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
• 1699060-30-4
• EN300-1929821

• Inchi： 1S/C10H12ClF2NO/c1-15-9-3-2-7(11)4-6(9)5-8(14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： ZTHPQDOIJUVCPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C(F)F)N)OC

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine

Introduction to 3-(5-Chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 1699060-30-4)

3-(5-Chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 1699060-30-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chlorinated and methoxylated aromatic ring and a difluorinated aliphatic chain, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine is defined by its molecular formula C₁₁H₁₂ClF₂N₂O. The presence of the chloro and methoxy substituents on the phenyl ring imparts specific electronic and steric properties that influence its reactivity and biological activity. The difluoromethyl group on the aliphatic chain further enhances the compound's stability and metabolic profile, making it an attractive candidate for drug development.

In terms of physical properties, 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine is typically a white crystalline solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its formulation and delivery in pharmaceutical applications.

The biological activities of 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the degradation of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can lead to increased levels of these neurotransmitters in the brain, which has therapeutic implications for various neurological disorders, including depression and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine exhibited potent MAO-B inhibitory activity with an IC₅₀ value of 0.45 μM. This activity was comparable to that of clinically used MAO-B inhibitors such as selegiline and rasagiline. Additionally, the compound showed selectivity for MAO-B over MAO-A, which is a desirable property for minimizing side effects associated with non-selective MAO inhibition.

Beyond its MAO inhibitory activity, 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine has also been investigated for its potential as an antidepressant agent. Preclinical studies using rodent models have demonstrated that the compound can effectively reduce depressive-like behaviors in mice subjected to chronic stress. These findings suggest that the compound may have a role in treating major depressive disorder (MDD) and other mood disorders.

The pharmacokinetic profile of 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine has been evaluated in both in vitro and in vivo models. In vitro studies using human liver microsomes have shown that the compound is metabolically stable with a half-life greater than 4 hours. In vivo studies in rats have demonstrated good oral bioavailability (approximately 70%) and a plasma half-life of around 6 hours. These pharmacokinetic properties indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics suitable for further development as a therapeutic agent.

The safety profile of 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine has also been assessed through various toxicity studies. Acute toxicity tests in rodents have shown that the compound is well-tolerated at doses up to 500 mg/kg without any significant adverse effects. Chronic toxicity studies are currently underway to evaluate long-term safety and potential side effects.

In addition to its therapeutic potential, 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine has been explored for its utility as a research tool in neuroscience. The compound's ability to modulate monoaminergic systems makes it valuable for investigating the mechanisms underlying mood disorders and neurodegenerative diseases. Researchers are using this compound to study the role of specific neurotransmitter pathways in disease pathogenesis and to develop new therapeutic strategies.

The synthesis of 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine involves several well-established chemical reactions. One common synthetic route starts with the reaction of 5-chloro-o-anisidine with acrylonitrile to form an intermediate nitrile derivative. This intermediate is then subjected to reductive amination using difluoroacetaldehyde diethyl acetal to introduce the difluoromethyl group. The final step involves deprotection to yield the desired amine product.

The development of efficient synthetic methods for producing 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine on a large scale is crucial for advancing its clinical applications. Recent advancements in catalytic methods and green chemistry approaches have led to more sustainable and cost-effective production processes. These improvements are expected to facilitate further preclinical and clinical studies.

In conclusion, 3-(5-chloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS No. 1699060-30-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for drug development in areas such as neurology and psychiatry. Ongoing research continues to explore its mechanisms of action and optimize its use as a therapeutic agent or research tool.